Cas no 4153-06-4 (Benzenesulfenyl chloride, 4-chloro-2-nitro-)
4153-06-4 structure
Product Name:Benzenesulfenyl chloride, 4-chloro-2-nitro-
CAS No:4153-06-4
MF:C6H3Cl2NO2S
MW:224.064518213272
CID:1516144
PubChem ID:10443590
Update Time:2025-04-21
Benzenesulfenyl chloride, 4-chloro-2-nitro- Chemical and Physical Properties
Names and Identifiers
-
- Benzenesulfenyl chloride, 4-chloro-2-nitro-
- 4-chloro-2-nitrobenzene sulfenyl chloride
- SCHEMBL11603010
- 4153-06-4
- 4-chloro-2-nitrobenzenesulfenyl chloride
- 2-nitro-4-chlorophenylsulfenyl chloride
- DTXSID30440011
- ZJYRTZGGVYCECG-UHFFFAOYSA-N
-
- Inchi: 1S/C6H3Cl2NO2S/c7-4-1-2-6(12-8)5(3-4)9(10)11/h1-3H
- InChI Key: ZJYRTZGGVYCECG-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=C(C=1)[N+](=O)[O-])SCl
Computed Properties
- Exact Mass: 222.92629
- Monoisotopic Mass: 222.9261549g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 175
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 71.1Ų
Experimental Properties
- PSA: 43.14
Benzenesulfenyl chloride, 4-chloro-2-nitro- Related Literature
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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3. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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